Cas no 2108-39-6 (1H-[1,3]Dioxolo[7,8][1]benzoxepino[2,3,4-ij]isoquinoline,2,3,13,13a-tetrahydro-6-methoxy-1-methyl-, hydrochloride, (R)- (9CI))

• Product Name: 1H-[1,3]Dioxolo[7,8][1]benzoxepino[2,3,4-ij]isoquinoline,2,3,13,13a-tetrahydro-6-methoxy-1-methyl-, hydrochloride, (R)- (9CI)
• CAS No: 2108-39-6
• MF: C₅H₃Br₂N
• MW: 236.892019510269
• CID: 249667
• PubChem ID: 69353
• Update Time: 2025-04-19

1H-[1,3]Dioxolo[7,8][1]benzoxepino[2,3,4-ij]isoquinoline,2,3,13,13a-tetrahydro-6-methoxy-1-methyl-, hydrochloride, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-[1,3]Dioxolo[7,8][1]benzoxepino[2,3,4-ij]isoquinoline,2,3,13,13a-tetrahydro-6-methoxy-1-methyl-, hydrochloride, (R)- (9CI)
• (-)-O-Methylcularicinehydrochloride
• 67987-57-9
• A8631
• 2,5-Dibromo Pyridine
• D1217
• SY001858
• Pyridine, 2,5-dibromo-
• NS00035031
• STR06313
• MFCD00006221
• 2108-39-6
• CS-W001991
• F0457-0001
• 2,5-Dibromopyridine
• 2,5-Dibromopyridine, 98%
• EINECS 210-839-6
• FG-0507
• FT-0601312
• NSC-76597
• 2,5-DIBROMOPYRIDIN
• 2,5-dibromo-pyridine
• 2,5-dibromo-pyridin
• AB00634
• CX1094
• AC-907/30002037
• BCP22960
• NSC76597
• AM81272
• V4W4Z4K29X
• SCHEMBL16841
• NSC 76597
• AC-2535
• AKOS005145613
• Q-200192
• 624-28-2
• EN300-53249
• 2, 5-Dibromo-pyridine
• (2,5-DBrPyr)
• BP-10775
• 2,5 dibromopyridine
• Pyridine,5-dibromo-
• DTXSID00211452
• 2, 5-dibromopyridine
• 2,5-dibrompyridine
• 3,6-DIBROMOPYRIDINE

• Inchi： 1S/C5H3Br2N/c6-4-1-2-5(7)8-3-4/h1-3H
• InChI Key： ZHXUWDPHUQHFOV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)Br

Computed Properties

• Exact Mass: 361.108
• Monoisotopic Mass: 361.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 474
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2A^2
• XLogP3: 2.6